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Compound of Interest

Compound Name: N,N-Dibutyl-2-ethylhexylamine

Cat. No.: B100053 Get Quote

Technical Guide: N,N-Dibutyl-2-ethylhexylamine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N,N-Dibutyl-2-ethylhexylamine, a

tertiary amine with potential applications in various chemical and industrial processes. This

document details its chemical identity, physicochemical properties, and toxicological profile,

drawing parallels with the closely related and more extensively studied compound, Di-2-

ethylhexylamine, where direct data is unavailable. A detailed experimental protocol for its

synthesis via reductive amination is provided, alongside a logical workflow for its production

and quality control. This guide is intended to be a valuable resource for professionals in

research and development.

Chemical Identification
Identifier Value Citation

Chemical Name N,N-Dibutyl-2-ethylhexylamine

CAS Number 18240-51-2

Molecular Formula C16H35N

Molecular Weight 241.46 g/mol
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Physicochemical Properties
Quantitative data for N,N-Dibutyl-2-ethylhexylamine is limited. The following table includes

data for the closely related compound Di-2-ethylhexylamine (CAS: 106-20-7), which is

expected to have similar properties.

Property
Value (for Di-2-

ethylhexylamine)
Citation

Appearance Colorless to pale yellow liquid

Odor Amine-like

Boiling Point 281 °C

Melting Point -60 °C

Flash Point 128 °C

Density 0.805 g/cm³ at 25 °C

Solubility in Water <0.2 g/L at 20 °C

Toxicological Profile
Toxicological data for N,N-Dibutyl-2-ethylhexylamine is not readily available. The following

data is for Di-2-ethylhexylamine and should be considered as an estimate for the toxicological

profile.
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Test
Result (for Di-2-

ethylhexylamine)
Citation

Acute Oral Toxicity (LD50, rat) ~1000 - 1640 mg/kg [1]

Acute Dermal Toxicity (LD50,

rabbit)
958 mg/kg [1]

Acute Inhalation Toxicity

(LC50, rat, 4h)
910 mg/m³ (as aerosol) [1]

Skin Irritation (rabbit) Severely irritating to corrosive [1]

Eye Irritation (rabbit) Strong irritant [1]

Mutagenicity (Ames test) Not mutagenic [1]

Experimental Protocol: Synthesis of N,N-Dibutyl-2-
ethylhexylamine
The synthesis of N,N-Dibutyl-2-ethylhexylamine can be achieved via reductive amination of

2-ethylhexanal with dibutylamine. This two-step, one-pot process involves the formation of an

enamine intermediate, which is then reduced to the target tertiary amine.

Materials:

2-Ethylhexanal

Dibutylamine

Sodium triacetoxyborohydride (STAB)

Dichloromethane (DCM), anhydrous

Acetic acid (glacial)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)
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Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Inert atmosphere setup (e.g., nitrogen or argon balloon)

Ice bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add a solution of 2-

ethylhexanal (1.0 equivalent) in anhydrous dichloromethane.

Amine Addition: Add dibutylamine (1.1 equivalents) to the flask, followed by a catalytic

amount of glacial acetic acid (0.1 equivalents).

Enamine Formation: Stir the reaction mixture at room temperature for 1-2 hours to facilitate

the formation of the enamine intermediate.

Reduction: Cool the reaction mixture to 0 °C using an ice bath. In a separate flask, prepare a

slurry of sodium triacetoxyborohydride (1.5 equivalents) in anhydrous dichloromethane. Add

the STAB slurry to the reaction mixture portion-wise over 30 minutes, ensuring the

temperature remains below 10 °C.

Reaction Completion: After the addition is complete, remove the ice bath and allow the

reaction to stir at room temperature overnight.
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Work-up: Quench the reaction by slowly adding saturated aqueous sodium bicarbonate

solution until gas evolution ceases. Transfer the mixture to a separatory funnel and extract

the aqueous layer with dichloromethane (3 x 50 mL).

Purification: Combine the organic layers and wash with brine. Dry the organic layer over

anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced

pressure using a rotary evaporator.

Final Purification: The crude product can be further purified by vacuum distillation or column

chromatography on silica gel to yield pure N,N-Dibutyl-2-ethylhexylamine.

Logical Workflow and Visualization
The following diagram illustrates the workflow for the synthesis and quality control of N,N-
Dibutyl-2-ethylhexylamine.

Caption: Synthesis and Quality Control Workflow.

Conclusion
This technical guide provides essential information on N,N-Dibutyl-2-ethylhexylamine for

research and development purposes. While data on this specific compound is scarce,

information from closely related structures offers valuable insights into its properties and

potential hazards. The provided synthesis protocol, based on established chemical principles,

offers a reliable method for its preparation in a laboratory setting. The outlined workflow for

synthesis and quality control ensures a systematic approach to its production and

characterization. Further research is warranted to fully elucidate the properties and potential

applications of this tertiary amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["N,N-Dibutyl-2-ethylhexylamine" CAS number and
molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100053#n-n-dibutyl-2-ethylhexylamine-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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